Cas no 2223028-84-8 (3-Methyl-1-(2-bromophenyl)-1H-pyrazole-4-boronic acid pinacol ester)

• Product Name: 3-Methyl-1-(2-bromophenyl)-1H-pyrazole-4-boronic acid pinacol ester
• CAS No: 2223028-84-8
• MF: C₁₆H₂₀BBrN₂O₂
• MW: 363.057203292847
• CID: 6822447
• PubChem ID: 133551906
• Update Time: 2025-03-04

3-Methyl-1-(2-bromophenyl)-1H-pyrazole-4-boronic acid pinacol ester Chemical and Physical Properties

Names and Identifiers

• CS-30044
• 2223028-84-8
• 3-Methyl-1-(2-bromophenyl)-1H-pyrazole-4-boronic acid pinacol ester

• Inchi： 1S/C16H20BBrN2O2/c1-11-12(17-21-15(2,3)16(4,5)22-17)10-20(19-11)14-9-7-6-8-13(14)18/h6-10H,1-5H3
• InChI Key： PNSNHLXJKVFJGN-UHFFFAOYSA-N
• SMILES： BrC1C=CC=CC=1N1C=C(B2OC(C)(C)C(C)(C)O2)C(C)=N1

Computed Properties

• Exact Mass: 362.08012Da
• Monoisotopic Mass: 362.08012Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 405
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 36.3Ų